[(4-Bromo-2,6-dinitrophenyl)imino](triphenyl)-lambda~5~-phosphane

• Molecular Formula: C24H17BrN3O4P
• Molecular Weight: 522.3 g/mol
• IUPAC Name: (4-bromo-2,6-dinitrophenyl)imino-triphenyl-λ5-phosphane
• InChI: InChI=1S/C24H17BrN3O4P/c25-18-16-22(27(29)30)24(23(17-18)28(31)32)26-33(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-17H
• InChI Key: MKBWMVJITCFTBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=NC2=C(C=C(C=C2[N+](=O)[O-])Br)[N+](=O)[O-])(C3=CC=CC=C3)C4=CC=CC=C4
• CAS No.: 91539-62-7

Description

(4-Bromo-2,6-dinitrophenyl)imino-lambda~5~-phosphane is a chemical compound known for its unique structure and reactivity It is characterized by the presence of a bromo group, two nitro groups, and a phenyl-imino linkage to a triphenyl-phosphane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromo-2,6-dinitrophenyl)imino-lambda~5~-phosphane typically involves the reaction of 4-bromo-2,6-dinitroaniline with triphenylphosphine. The reaction is carried out under an inert atmosphere, often using a solvent such as dichloromethane or toluene. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(4-Bromo-2,6-dinitrophenyl)imino-lambda~5~-phosphane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro groups to amino groups.

Substitution: The bromo group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products Formed

Oxidation: Formation of corresponding oxides.

Reduction: Formation of amino derivatives.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(4-Bromo-2,6-dinitrophenyl)imino-lambda~5~-phosphane has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Medicine: Investigated for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials.

Comparison with Similar Compounds

Similar Compounds

• (4-Bromo-2,6-dinitrophenyl)imino-lambda~5~-phosphane oxide
• (4-Bromo-2,6-dinitrophenyl)imino-lambda~5~-phosphane amine

Uniqueness

(4-Bromo-2,6-dinitrophenyl)imino-lambda~5~-phosphane is unique due to its specific combination of functional groups and its ability to participate in a wide range of chemical reactions. Its structure allows for versatile applications in various fields, making it a valuable compound for research and industrial purposes.